3,4-dichloro-N-(2,5-dioxo-1-pyrrolidinyl)benzamide

• IUPAC Name: 3,4-dichloro-N-(2,5-dioxopyrrolidin-1-yl)benzamide
• InChI: InChI=1S/C11H8Cl2N2O3/c12-7-2-1-6(5-8(7)13)11(18)14-15-9(16)3-4-10(15)17/h1-2,5H,3-4H2,(H,14,18)
• InChI Key: YNWAHLLYLCFREC-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1=O)NC(=O)C2=CC(=C(C=C2)Cl)Cl
• Molecular Formula: C11H8Cl2N2O3
• Molecular Weight: 287.10 g/mol

Description

3,4-dichloro-N-(2,5-dioxo-1-pyrrolidinyl)benzamide, also known as DCPB, is a synthetic compound that belongs to the class of benzamides. It is widely used in scientific research for its potential therapeutic properties. DCPB is a small molecule that can easily penetrate cell membranes, making it an attractive candidate for drug development.

Scientific Research Applications

Antimicrobial Applications

Research on related benzamide compounds has explored their antimicrobial properties. For instance, Naganagowda and Petsom (2011) synthesized various 3-substituted quinazolinones from a 4H-3,1-benzoxazin-4-one base structure, evaluating their antibacterial and antifungal activity. This study highlights the potential of benzamide derivatives in developing antimicrobial agents (G. Naganagowda & A. Petsom, 2011).

Neurological Research

Compounds with a benzamide structure have been analyzed for their neurological effects. Köhler et al. (1985) studied raclopride, a substituted benzamide drug, for its affinity for dopamine D-2 receptors in the rat brain, demonstrating the relevance of benzamide derivatives in neurological research and potential therapeutic applications for neurological disorders (Christer Köhler et al., 1985).

Organic Synthesis

In organic chemistry, benzamide compounds serve as key intermediates or products in various synthetic pathways. Zhu et al. (2017) reported on the synthesis of polycyclic imidazolidinone derivatives via redox-annulations involving α-ketoamides and cyclic secondary amines, illustrating the role of benzamide derivatives in facilitating complex organic synthesis and the creation of novel chemical entities (Zhengbo Zhu et al., 2017).